Cas no 2172619-67-7 (methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate)

• Product Name: methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate
• CAS No: 2172619-67-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5899234
• PubChem ID: 165508435
• Update Time: 2025-06-10

methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate
• methyl 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}prop-2-enoate
• EN300-1290397
• 2172619-67-7

• Inchi： 1S/C10H12O3S/c1-8-3-5-13-9(8)7-14-6-4-10(11)12-2/h3-6H,7H2,1-2H3/b6-4+
• InChI Key： CORHTQCATRTCOQ-GQCTYLIASA-N
• SMILES： S(/C=C/C(=O)OC)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.7Ų

Additional information on methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate

Introduction to Methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate (CAS No. 2172619-67-7)

Methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate, a compound with the chemical identifier CAS No. 2172619-67-7, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate consists of a prop-2-enoate ester moiety linked to a sulfur-containing group, which is further substituted with a 3-methylfuran moiety. This distinctive arrangement imparts a high degree of reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both oxygen and sulfur atoms in its structure suggests potential interactions with biological targets, which has fueled interest in its pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The 3-methylfuran component of this molecule is particularly noteworthy, as it is known for its ability to enhance binding affinity and selectivity in biological systems. Studies have demonstrated that such furan-based scaffolds can be effectively incorporated into drug molecules to improve their efficacy and reduce side effects.

The sulfur-containing group in methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate adds another layer of complexity and functionality. Sulfur is a key element in many bioactive compounds, often serving as a critical pharmacophore that interacts with enzymes and receptors. The specific arrangement of the methylsulfanyl group in this compound suggests potential applications in modulating biological pathways, particularly those involving oxidative stress and inflammation.

In the realm of synthetic chemistry, the ester functionality of this compound provides a versatile handle for further derivatization. Ester groups are widely used in organic synthesis due to their reactivity in various transformations, including nucleophilic acyl substitutions, reductions, and transesterifications. These reactions allow chemists to modify the structure of the molecule in precise ways, enabling the creation of libraries of derivatives for biological testing.

The growing interest in methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate is also driven by its potential as a building block for more complex pharmacophores. Researchers are exploring its utility in the development of novel therapeutic agents targeting various diseases, including neurological disorders, cardiovascular conditions, and infectious diseases. The combination of its structural features—ester linkage, sulfur moiety, and furan ring—makes it an attractive candidate for further investigation.

Advances in computational chemistry have further enhanced the study of this compound. Molecular modeling techniques have been employed to predict how methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity, metabolic stability, and potential side effects, guiding researchers in optimizing its pharmacological properties.

The synthesis of this compound has also been refined through recent methodological advancements. Catalytic processes have been developed to improve yield and purity, making it more accessible for large-scale applications. These improvements are crucial for enabling extensive biological testing and commercialization efforts.

In conclusion, methyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate (CAS No. 2172619-67-7) stands out as a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.